Cas no 1459772-39-4 (3-(5-Bromopyrimidin-2-yl)pentan-3-ol)

• Product Name: 3-(5-Bromopyrimidin-2-yl)pentan-3-ol
• CAS No: 1459772-39-4
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• MDL: MFCD31811607
• CID: 4700905
• Update Time: 2023-08-15

3-(5-Bromopyrimidin-2-yl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-Bromopyrimidin-2-yl)pentan-3-ol
• 3-(5-Bromo-2-pyrimidinyl)-3-pentanol
• SY249548

• MDL： MFCD31811607
• Inchi： 1S/C9H13BrN2O/c1-3-9(13,4-2)8-11-5-7(10)6-12-8/h5-6,13H,3-4H2,1-2H3
• InChI Key： QWOCFZZADNCZAT-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CC)(CC)O)=NC=1

Computed Properties

• Exact Mass: 244.02113 g/mol
• Monoisotopic Mass: 244.02113 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46
• Molecular Weight: 245.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines